5-cyano-2-methyl-N-phenyl-4-sulfanyl-3-azaspiro[5.5]undeca-1,4-diene-1-carboxamide

Specification

• CAS No.: 796067-45-3
• Molecular Formula: C19H21N3OS
• Molecular Weight: 339.5 g/mol
• IUPAC Name: 1-cyano-4-methyl-N-phenyl-2-sulfanyl-3-azaspiro[5.5]undeca-1,4-diene-5-carboxamide
• Standard InChI: InChI=1S/C19H21N3OS/c1-13-16(17(23)22-14-8-4-2-5-9-14)19(10-6-3-7-11-19)15(12-20)18(24)21-13/h2,4-5,8-9,21,24H,3,6-7,10-11H2,1H3,(H,22,23)
• Standard InChI Key: JUTVYLYWKQBDJI-UHFFFAOYSA-N
• SMILES: CC1=C(C2(CCCCC2)C(=C(N1)S)C#N)C(=O)NC3=CC=CC=C3
• Canonical SMILES: CC1=C(C2(CCCCC2)C(=C(N1)S)C#N)C(=O)NC3=CC=CC=C3

Introduction

5-Cyano-2-methyl-N-phenyl-4-sulfanyl-3-azaspiro[5.5]undeca-1,4-diene-1-carboxamide is a complex organic compound characterized by its unique spirocyclic structure and functional groups. The compound has a molecular formula of C₁₉H₂₁N₃OS and a molecular weight of approximately 339.5 g/mol. It is notable for its potential biological activities and applications in medicinal chemistry.

Synthesis and Chemical Reactions

The synthesis of 5-cyano-2-methyl-N-phenyl-4-sulfanyl-3-azaspiro[5.5]undeca-1,4-diene-1-carboxamide typically involves multi-step organic reactions. These reactions may include condensation, cyclization, and substitution reactions, depending on the starting materials and desired purity levels. The specific synthetic routes can vary based on the conditions applied, such as temperature, solvent choice, and catalyst presence.

Biological Activity and Potential Applications

Preliminary studies suggest that this compound exhibits significant biological activity, although further research is necessary to elucidate its precise mechanisms of action and efficacy. The unique structural features, including the spirocyclic framework and functional groups, contribute to its potential applications in medicinal chemistry. Interaction studies with biological systems are crucial for understanding its therapeutic potential and safety profile.

Comparison with Similar Compounds

Compounds with similar structural features, such as spirocyclic frameworks and functional groups, have shown diverse biological activities. For example, compounds with oxa or thieno groups instead of sulfanyl exhibit anticancer or antimicrobial properties, respectively. The specific combination of functional groups in 5-cyano-2-methyl-N-phenyl-4-sulfanyl-3-azaspiro[5.5]undeca-1,4-diene-1-carboxamide may contribute to distinct biological activities compared to these analogs.

Research Findings and Future Directions

Research on this compound is ongoing, with a focus on optimizing its synthesis and understanding its biological interactions. Detailed spectroscopic analysis, such as NMR and IR, is essential for confirming its structural integrity. Future studies will aim to elucidate its therapeutic potential and safety profile, which could lead to applications in drug development.